4-(4-Chlorophenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(4-Chlorophenyl)-2-nitrobenzoic acid, also known as 4-Chloro-2-nitrophenylacetic acid, is a synthetic chemical compound with a molecular formula of C8H6ClNO4. It is a white crystalline solid that is insoluble in water and has a melting point of 186-188°C. 4-(4-Chlorophenyl)-2-nitrobenzoic acid is used in a variety of scientific applications and is commonly used as a reagent in organic synthesis.
Scientific Research Applications
4-(4-Chlorophenyl)-2-nitrobenzoic acid is used in a variety of scientific applications, including the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. It is also used to study the enzymatic activities of various proteins, as well as to study the structure and function of proteins and other biological molecules.
Mechanism of Action
The mechanism of action of 4-(4-Chlorophenyl)-2-nitrobenzoic acid is not well understood. However, it is believed that the compound acts as an inhibitor of enzymes, such as proteases and phosphatases, which play an important role in the metabolism of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Chlorophenyl)-2-nitrobenzoic acid are not well understood. However, it is believed that the compound may inhibit the activity of certain enzymes involved in protein metabolism, as well as interfere with the activity of certain hormones.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-Chlorophenyl)-2-nitrobenzoic acid in laboratory experiments is its high purity, which makes it suitable for a variety of applications. However, the compound is not very soluble in water, which can limit its use in certain experiments. Additionally, the compound is toxic and should be handled with care.
Future Directions
Due to its wide range of applications, there are many potential future directions for 4-(4-Chlorophenyl)-2-nitrobenzoic acid. These include further research into its mechanism of action, its potential uses in the synthesis of pharmaceuticals and agrochemicals, and its potential use in the study of enzymes and other proteins. Additionally, further research into its biochemical and physiological effects is needed to better understand its potential uses in medicine and other fields.
Synthesis Methods
4-(4-Chlorophenyl)-2-nitrobenzoic acid can be synthesized from a variety of starting materials. The most common method involves the reaction of 4-chloroaniline with nitric acid in the presence of sulfuric acid. This reaction produces 4-chloro-2-nitrobenzoic acid and ammonium nitrate as the major products.
properties
IUPAC Name |
4-(4-chlorophenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClNO4/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(7-9)15(18)19/h1-7H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPZWNECDGCKWJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50689581 |
Source
|
| Record name | 4'-Chloro-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261956-62-0 |
Source
|
| Record name | 4'-Chloro-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50689581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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